molecular formula C19H12ClN3O3S B253891 4-[[6-(4-chlorophenyl)-5-cyano-4-oxo-1H-pyrimidin-2-yl]sulfanylmethyl]benzoic acid

4-[[6-(4-chlorophenyl)-5-cyano-4-oxo-1H-pyrimidin-2-yl]sulfanylmethyl]benzoic acid

Cat. No. B253891
M. Wt: 397.8 g/mol
InChI Key: KHFLEBSFNKNPKB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-[[6-(4-chlorophenyl)-5-cyano-4-oxo-1H-pyrimidin-2-yl]sulfanylmethyl]benzoic acid is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields such as medicinal chemistry, drug development, and biochemistry. This compound is also known as BMS-599626 and is a potent inhibitor of the protein kinase CK2.

Mechanism of Action

The mechanism of action of 4-[[6-(4-chlorophenyl)-5-cyano-4-oxo-1H-pyrimidin-2-yl]sulfanylmethyl]benzoic acid involves the inhibition of the protein kinase CK2. This protein kinase is involved in various cellular processes such as cell proliferation, apoptosis, and DNA repair. Inhibition of CK2 by 4-[[6-(4-chlorophenyl)-5-cyano-4-oxo-1H-pyrimidin-2-yl]sulfanylmethyl]benzoic acid leads to the disruption of these processes, ultimately leading to the inhibition of cancer cell growth and inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-[[6-(4-chlorophenyl)-5-cyano-4-oxo-1H-pyrimidin-2-yl]sulfanylmethyl]benzoic acid are still being studied. However, it has been shown to inhibit the growth of various cancer cell lines and reduce inflammation in animal models. Additionally, this compound has been shown to have a low toxicity profile, making it a potentially safe option for use in medical treatments.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[[6-(4-chlorophenyl)-5-cyano-4-oxo-1H-pyrimidin-2-yl]sulfanylmethyl]benzoic acid in lab experiments include its potent inhibition of CK2, its low toxicity profile, and its potential applications in cancer treatment and anti-inflammatory therapies. However, the limitations of using this compound in lab experiments include its complex synthesis method and the need for further research to fully understand its biochemical and physiological effects.

Future Directions

There are several future directions for research on 4-[[6-(4-chlorophenyl)-5-cyano-4-oxo-1H-pyrimidin-2-yl]sulfanylmethyl]benzoic acid. One potential direction is to further study its potential applications in cancer treatment, as it has shown promising results in inhibiting the growth of various cancer cell lines. Additionally, further research could be done to fully understand its mechanism of action and its biochemical and physiological effects. Another potential direction for research is to explore its potential use as an anti-inflammatory agent, as it has shown to reduce inflammation in animal models. Overall, further research is needed to fully understand the potential applications of 4-[[6-(4-chlorophenyl)-5-cyano-4-oxo-1H-pyrimidin-2-yl]sulfanylmethyl]benzoic acid in various fields of scientific research.

Synthesis Methods

The synthesis of 4-[[6-(4-chlorophenyl)-5-cyano-4-oxo-1H-pyrimidin-2-yl]sulfanylmethyl]benzoic acid involves several steps, including the reaction of 2-amino-4-chloro-5-cyanopyrimidine with 4-carboxybenzyl mercaptan, followed by the reaction of the resulting intermediate with 4-chlorobenzoyl chloride. The final product is obtained after purification and isolation.

Scientific Research Applications

The potential applications of 4-[[6-(4-chlorophenyl)-5-cyano-4-oxo-1H-pyrimidin-2-yl]sulfanylmethyl]benzoic acid in scientific research are vast. This compound has been studied for its potential use in cancer treatment, as it has been shown to inhibit the growth of various cancer cell lines. Additionally, 4-[[6-(4-chlorophenyl)-5-cyano-4-oxo-1H-pyrimidin-2-yl]sulfanylmethyl]benzoic acid has been studied for its potential use as an anti-inflammatory agent, as it has been shown to reduce inflammation in animal models.

properties

Product Name

4-[[6-(4-chlorophenyl)-5-cyano-4-oxo-1H-pyrimidin-2-yl]sulfanylmethyl]benzoic acid

Molecular Formula

C19H12ClN3O3S

Molecular Weight

397.8 g/mol

IUPAC Name

4-[[6-(4-chlorophenyl)-5-cyano-4-oxo-1H-pyrimidin-2-yl]sulfanylmethyl]benzoic acid

InChI

InChI=1S/C19H12ClN3O3S/c20-14-7-5-12(6-8-14)16-15(9-21)17(24)23-19(22-16)27-10-11-1-3-13(4-2-11)18(25)26/h1-8H,10H2,(H,25,26)(H,22,23,24)

InChI Key

KHFLEBSFNKNPKB-UHFFFAOYSA-N

Isomeric SMILES

C1=CC(=CC=C1CSC2=NC(=O)C(=C(N2)C3=CC=C(C=C3)Cl)C#N)C(=O)O

SMILES

C1=CC(=CC=C1CSC2=NC(=O)C(=C(N2)C3=CC=C(C=C3)Cl)C#N)C(=O)O

Canonical SMILES

C1=CC(=CC=C1CSC2=NC(=O)C(=C(N2)C3=CC=C(C=C3)Cl)C#N)C(=O)O

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.